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Compound of Interest

Compound Name: GLUTARYL CHLORIDE

Cat. No.: B1346644 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of all laboratory reagents is paramount. This guide provides a comprehensive

overview of the safety data for glutaryl chloride (CAS No: 2873-74-7), a versatile bifunctional

reagent employed in the synthesis of pharmaceuticals, polymers, and other specialty

chemicals.[1][2] The following sections detail the physical and chemical properties, toxicity, and

safe handling procedures for this compound, presenting quantitative data in accessible tables

and illustrating key safety concepts with diagrams.

Properties of Glutaryl Chloride
Glutaryl chloride, also known as pentanedioyl dichloride, is a colorless to light yellow or dark

red liquid.[1][3] It is a reactive acyl chloride that serves as an important intermediate in various

organic syntheses.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C5H6Cl2O2 [1][3][4]

Molecular Weight 169.01 g/mol [3][4][5]

Appearance

Colorless to light orange to

yellow clear liquid; also

described as dark red liquid

[1][3]

Boiling Point 216 - 218 °C [3][4][5]

Density 1.324 g/mL at 25 °C [3][4]

Flash Point 106 - 107 °C (closed cup) [3][4][6][7]

Refractive Index 1.470 - 1.472 (at 20 °C) [1]

Solubility Reacts with water [4][8]

Toxicological Data and Hazards
Glutaryl chloride is classified as toxic if swallowed and causes severe skin burns and eye

damage.[3][5] It is also described as a lachrymator, a substance that irritates the eyes and

causes tearing.[5]

Table 2: Acute Toxicity Data

Route of Exposure Species Value Source

Oral Rat LD50 = 190 µL/kg [4]

Oral Mouse LD50 = 350 µL/kg [4]

Hazard Statements:

H301: Toxic if swallowed[3][5][7]

H314: Causes severe skin burns and eye damage[3][5][7]

H290: May be corrosive to metals
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Signal Word: Danger[3][5][6][7]

Fire and Explosion Data
Glutaryl chloride is a combustible liquid.[6] In case of fire, appropriate extinguishing media

should be used, and hazardous decomposition products should be considered.

Table 3: Fire and Explosion Data

Parameter Value Source

Flash Point 106 - 107 °C (closed cup) [3][4][6][7]

Suitable Extinguishing Media

Water spray, alcohol-resistant

foam, dry chemical, or carbon

dioxide.

[3][4]

Hazardous Combustion

Products

Carbon oxides (CO, CO2),

hydrogen chloride gas, and

phosgene.

[3][4][8]

Experimental Protocols: Safe Handling Workflow
Due to its hazardous nature, strict adherence to safety protocols is essential when working with

glutaryl chloride. The following workflow outlines the key steps for its safe handling in a

laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle glutaryl chloride in a well-ventilated area, preferably within a

chemical fume hood.[4][5][8]

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-

inch).[3] Use eye protection that is tested and approved under government standards such

as NIOSH (US) or EN 166 (EU).[3][4]
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

[8] Gloves must be inspected before use, and proper glove removal technique should be

followed.[3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4][8]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[4] Avoid inhalation of vapor or mist.[3]

Wash hands thoroughly after handling.[4]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][4]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[3] Protect from moisture as the compound is moisture-sensitive.[5][8]

Accidental Release Measures
Personal Precautions: In case of a spill, wear respiratory protection and ensure adequate

ventilation.[3] Evacuate personnel to a safe area.[3]

Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,

silica gel) and dispose of it as hazardous waste.[3][8] Keep in suitable, closed containers for

disposal.[3] Do not let the product enter drains.[3]

First Aid Measures
General Advice: In all cases of exposure, consult a physician and show them the Safety Data

Sheet.[3]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[3]

In Case of Skin Contact: Immediately take off contaminated clothing and shoes. Wash off

with soap and plenty of water and take the victim to a hospital.[3]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[3]
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If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person.[3]

Visualizing the Hazards of Glutaryl Chloride
To better understand the interconnectedness of the hazards associated with glutaryl chloride,

the following diagram illustrates the logical relationships between its properties and the

potential risks.
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Caption: Logical relationships of glutaryl chloride hazards.

This guide provides a foundational understanding of the safety considerations for glutaryl
chloride. It is imperative for all personnel to review the full Safety Data Sheet (SDS) provided

by the manufacturer before handling this chemical and to receive proper training on its safe

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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